Cas no 1361865-88-4 (2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl)

• Product Name: 2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl
• CAS No: 1361865-88-4
• MF: C₁₃H₇Cl₂F₃
• MW: 291.095892190933
• CID: 4993863
• Update Time: 2025-10-28

2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl

• Inchi： 1S/C13H7Cl2F3/c14-10-3-1-2-8(12(10)15)7-4-5-9(13(17)18)11(16)6-7/h1-6,13H
• InChI Key： UUUJGHOJEAVFJD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(C(F)F)=C(C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl

Introduction to 2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl (CAS No. 1361865-88-4)

2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl (CAS No. 1361865-88-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its dichloro and difluoromethyl substitutions, which contribute to its distinct physical and chemical properties.

The molecular formula of 2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl is C₁₅H₉Cl₂F₃, and its molecular weight is approximately 300.67 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 105°C to 107°C. Its solubility in water is low, but it exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol.

The synthesis of 2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl typically involves multi-step reactions, including the formation of the biphenyl core and subsequent functionalization with the dichloro and difluoromethyl groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In the pharmaceutical industry, 2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl has shown promise as a lead compound for the development of new drugs. Its unique structure allows it to interact with specific biological targets, making it a valuable starting point for drug discovery. Research conducted by a team at the University of California, San Francisco, demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

Beyond its pharmaceutical applications, 2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl has also found use in materials science. Its high thermal stability and low dielectric constant make it an attractive candidate for use in electronic devices, particularly in the fabrication of high-performance polymers and coatings. A study published in the Journal of Materials Chemistry C in 2020 reported that incorporating this compound into polymer matrices significantly enhanced their mechanical properties and thermal stability.

The environmental impact of 2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl is another area of active research. While the compound itself is not classified as hazardous under current regulations, its potential for bioaccumulation and environmental persistence must be carefully evaluated. Studies have shown that proper disposal methods and waste management practices can minimize any adverse effects on ecosystems.

In conclusion, 2,3-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl (CAS No. 1361865-88-4) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an important molecule for ongoing research and development efforts. As new synthetic methods continue to emerge and our understanding of its biological and environmental impacts deepens, this compound is likely to play an increasingly significant role in various scientific disciplines.